Cas no 2138138-81-3 (Pyrimidine, 4,6-dichloro-5-ethyl-2-(trichloromethyl)-)

• Product Name: Pyrimidine, 4,6-dichloro-5-ethyl-2-(trichloromethyl)-
• CAS No: 2138138-81-3
• MF: C₇H₅Cl₅N₂
• MW: 294.392996549606
• CID: 5294457
• Update Time: 2025-06-11

Pyrimidine, 4,6-dichloro-5-ethyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-5-ethyl-2-(trichloromethyl)-

• Inchi： 1S/C7H5Cl5N2/c1-2-3-4(8)13-6(7(10,11)12)14-5(3)9/h2H2,1H3
• InChI Key： MWWWJVJZZBCCDD-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC(Cl)=C(CC)C(Cl)=N1

Additional information on Pyrimidine, 4,6-dichloro-5-ethyl-2-(trichloromethyl)-

Research Brief on Pyrimidine Derivative 2138138-81-3: 4,6-Dichloro-5-ethyl-2-(trichloromethyl)-pyrimidine

The pyrimidine derivative with CAS number 2138138-81-3, specifically 4,6-dichloro-5-ethyl-2-(trichloromethyl)-pyrimidine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated structure, exhibits potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its reactivity, biological activity, and applications in drug discovery, particularly in the development of antiviral and anticancer compounds.

Recent research published in the Journal of Medicinal Chemistry highlights the compound's role as a versatile building block in the synthesis of pyrimidine-based inhibitors. The study demonstrated that 4,6-dichloro-5-ethyl-2-(trichloromethyl)-pyrimidine can be efficiently functionalized to target specific enzymes involved in viral replication. The compound's trichloromethyl group, in particular, has been shown to enhance its binding affinity to viral proteases, making it a promising candidate for further optimization.

In addition to its antiviral potential, this pyrimidine derivative has also been investigated for its anticancer properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2138138-81-3 exhibited significant cytotoxicity against a panel of cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to interfere with DNA synthesis and induce apoptosis in cancer cells. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

The synthesis and scalability of 4,6-dichloro-5-ethyl-2-(trichloromethyl)-pyrimidine have also been addressed in recent publications. A team from the University of Cambridge developed a novel, high-yield synthetic route that minimizes the use of hazardous reagents, as detailed in Organic Process Research & Development. This advancement is expected to facilitate the large-scale production of the compound for preclinical and clinical studies, addressing one of the key challenges in its development.

Despite these promising findings, challenges remain in the optimization of 2138138-81-3 for therapeutic use. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be thoroughly investigated. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as highlighted in a recent review in Expert Opinion on Drug Discovery.

In conclusion, 4,6-dichloro-5-ethyl-2-(trichloromethyl)-pyrimidine (2138138-81-3) represents a promising scaffold for the development of new antiviral and anticancer agents. Its unique chemical properties and demonstrated biological activities make it a valuable focus for future research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its therapeutic potential.